Cas no 1283596-53-1 (3-(2-Cyclopropylethynyl)benzaldehyde)

• Product Name: 3-(2-Cyclopropylethynyl)benzaldehyde
• CAS No: 1283596-53-1
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• CID: 6792843
• PubChem ID: 122242649
• Update Time: 2025-10-30

3-(2-Cyclopropylethynyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylethynyl)benzaldehyde
• 1283596-53-1
• AKOS040816937
• F2167-6474
• 3-(2-Cyclopropylethynyl)-benZaldehyde
• MFCD30485604
• 3-(2-Cyclopropylethynyl)benzaldehyde

• Inchi： 1S/C12H10O/c13-9-12-3-1-2-11(8-12)7-6-10-4-5-10/h1-3,8-10H,4-5H2
• InChI Key： WRRCXRGDIACKNC-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C#CC1CC1

Computed Properties

• Exact Mass: 170.073164938g/mol
• Monoisotopic Mass: 170.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2-Cyclopropylethynyl)benzaldehyde

Introduction to 3-(2-Cyclopropylethynyl)benzaldehyde (CAS No: 1283596-53-1)

3-(2-Cyclopropylethynyl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1283596-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aryl aldehydes, characterized by the presence of a benzaldehyde moiety (C₆H₅CHO) attached to a terminal alkyne group (C≡C) substituted with a cyclopropyl group. The structural uniqueness of this molecule arises from the combination of these functional groups, which imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of complex molecules.

The benzaldehyde moiety is well-known for its utility as a building block in organic synthesis, particularly in the formation of chiral centers and the development of pharmacologically active compounds. The terminal alkyne functionality introduces reactivity that can be exploited through various coupling reactions, such as Sonogashira coupling, which is widely used in medicinal chemistry for constructing carbon-carbon bonds. The presence of the cyclopropyl group further enhances the compound's versatility, as cyclopropane rings are often incorporated into biologically active molecules due to their stability and ability to modulate biological activity.

In recent years, 3-(2-Cyclopropylethynyl)benzaldehyde has been explored in several cutting-edge research areas. One notable application is in the synthesis of pharmaceutical intermediates, where its unique structure serves as a precursor for more complex molecules. For instance, researchers have leveraged this compound to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The alkyne group allows for facile functionalization via cross-coupling reactions, enabling the introduction of diverse substituents that can fine-tune biological activity.

Another area where this compound has shown promise is in the field of material science, particularly in the development of organic electronic materials. The conjugated system formed by the benzaldehyde and alkyne moieties can contribute to electron delocalization, making it a candidate for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other optoelectronic devices. Recent studies have demonstrated its utility in creating novel polymers and small-molecule emitters with enhanced photophysical properties.

The synthetic utility of 3-(2-Cyclopropylethynyl)benzaldehyde extends beyond pharmaceuticals and materials science. It has been utilized as a key intermediate in the preparation of agrochemicals, where its structural features contribute to the development of novel pesticides with improved efficacy and environmental compatibility. Additionally, its role in natural product synthesis has been explored, where it serves as a scaffold for mimicking bioactive natural products.

From a chemical synthesis perspective, the preparation of 3-(2-Cyclopropylethynyl)benzaldehyde typically involves multi-step reactions starting from commercially available precursors. A common synthetic route involves the bromination of benzaldehyde followed by Sonogashira coupling with 2-cyclopropylacetylene. This approach highlights the importance of palladium-catalyzed cross-coupling reactions in modern organic synthesis, which have revolutionized the way complex molecules are constructed.

The spectroscopic and analytical characterization of this compound provides insights into its structural integrity and purity. Nuclear magnetic resonance (NMR) spectroscopy, particularly proton (¹H) and carbon-13 (¹³C) NMR, is essential for confirming the presence and arrangement of functional groups. Mass spectrometry (MS) offers high-resolution data that aids in determining molecular weight and fragmentation patterns. Additionally, infrared (IR) spectroscopy is used to verify the presence of characteristic absorption bands associated with aldehydes, alkynes, and cyclopropane rings.

In terms of pharmacological applications, ongoing research suggests that derivatives of 3-(2-Cyclopropylethynyl)benzaldehyde may exhibit potential therapeutic effects. For example, studies have indicated that certain analogs might interfere with protein-protein interactions critical for disease progression. The cyclopropyl group's ability to engage with biological targets in unique ways could lead to the discovery of new drug candidates with reduced side effects compared to existing therapies.

The compound's stability under various conditions is another critical factor influencing its utility. While benzaldehyde derivatives are generally sensitive to air and moisture due to their reactive aldehyde group, modifications such as protecting groups can enhance stability during storage and handling. This aspect is particularly important when scaling up synthetic procedures for industrial applications.

From an industrial production standpoint, optimizing synthetic routes for high yield and scalability remains a key challenge. Continuous flow chemistry has emerged as a promising approach for improving efficiency while reducing waste generation. By integrating catalytic processes into microreactor systems, manufacturers can achieve precise control over reaction conditions, leading to higher product purity and consistency.

The environmental impact of producing and utilizing 3-(2-Cyclopropylethynyl)benzaldehyde is also a consideration within green chemistry principles. Efforts are underway to develop more sustainable synthetic methodologies that minimize hazardous waste and energy consumption. For instance, biocatalytic approaches using engineered enzymes have shown promise in facilitating selective transformations without relying on toxic reagents.

In conclusion,3-(2-Cyclopropylethynyl)benzaldehyde (CAS No: 1283596-53-1) represents a versatile intermediate with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it indispensable in pharmaceutical research, material science, and agrochemical development. As synthetic methodologies continue to evolve toward greater efficiency and sustainability,this compound will undoubtedly remain at forefrontof innovationinthechemicalsciences.